Cas no 111049-04-8 (Propanedioic acid, [1-oxo-2-[(3,5,6-trichloro-2-pyridinyl)oxy]propyl]-,dimethyl ester)

• Product Name: Propanedioic acid, [1-oxo-2-[(3,5,6-trichloro-2-pyridinyl)oxy]propyl]-,dimethyl ester
• CAS No: 111049-04-8
• MF: C₁₃H₁₂Cl₃NO₆
• MW: 384.596481323242
• CID: 1200653
• Update Time: 2024-08-05

Propanedioic acid, [1-oxo-2-[(3,5,6-trichloro-2-pyridinyl)oxy]propyl]-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [1-oxo-2-[(3,5,6-trichloro-2-pyridinyl)oxy]propyl]-,dimethyl ester
• Propanedioic acid, 2-[1-oxo-2-[(3,5,6-trichloro-2-pyridinyl)oxy]propyl]-, 1,3-dimethyl ester

• Inchi： 1S/C13H12Cl3NO6/c1-5(9(18)8(12(19)21-2)13(20)22-3)23-11-7(15)4-6(14)10(16)17-11/h4-5,8H,1-3H3
• InChI Key： DYKSFOQAFRBXLJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(=O)C(OC1=NC(Cl)=C(Cl)C=C1Cl)C)C(OC)=O

Computed Properties

• Exact Mass: 382.97316

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Melting Point: 53-57 °C
• Boiling Point: 424.7±40.0 °C(Predicted)
• PSA: 91.79
• pka: 8.05±0.59(Predicted)